Cas no 1083326-27-5 (6-amino-5-sulfamoylpyridine-3-boronic acid)

• Product Name: 6-amino-5-sulfamoylpyridine-3-boronic acid
• CAS No: 1083326-27-5
• MF: C₅H₈BN₃O₄S
• MW: 217.010719299316
• MDL: MFCD12964557
• CID: 1098308
• PubChem ID: 121237384
• Update Time: 2025-05-20

6-amino-5-sulfamoylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[6-amino-5-(aminosulfonyl)-3-pyridinyl]-Boronic acid
• 6-amino-5-sulfamoylpyridine-3-boronic acid
• MFCD12964557
• 1083326-27-5
• SB79541
• B-[6-Amino-5-(aminosulfonyl)-3-pyridinyl]boronic acid
• (6-Amino-5-sulfamoylpyridin-3-yl)boronicacid
• DTXSID701212710
• (6-Amino-5-sulfamoylpyridin-3-yl)boronic acid

• MDL： MFCD12964557
• Inchi： 1S/C5H8BN3O4S/c7-5-4(14(8,12)13)1-3(2-9-5)6(10)11/h1-2,10-11H,(H2,7,9)(H2,8,12,13)
• InChI Key： ZXJBVDPCLAKYOO-UHFFFAOYSA-N
• SMILES： S(C1C(N)=NC=C(B(O)O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 217.0328571g/mol
• Monoisotopic Mass: 217.0328571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Additional information on 6-amino-5-sulfamoylpyridine-3-boronic acid

6-Amino-5-Sulfamoylpyridine-3-Boronic Acid: A Comprehensive Overview

6-Amino-5-sulfamoylpyridine-3-boronic acid (CAS No. 1083326-27-5) is a versatile compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its applications in drug discovery, organic electronics, and advanced materials research. The presence of the boronic acid group at the 3-position of the pyridine ring makes it particularly valuable for Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis.

The sulfamoyl group at the 5-position and the amino group at the 6-position of the pyridine ring contribute to the compound's reactivity and functional versatility. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its ability to participate in cross-coupling reactions has been exploited to construct complex molecular architectures. For instance, researchers have utilized 6-amino-5-sulfamoylpyridine-3-boronic acid as a key intermediate in the development of novel anticancer agents, leveraging its structural flexibility to design molecules with enhanced pharmacokinetic properties.

In the realm of materials science, 6-amino-5-sulfamoylpyridine-3-boronic acid has been employed as a building block for constructing advanced functional materials. Its ability to undergo controlled polymerization and self-assembling processes has made it a valuable component in the synthesis of stimuli-responsive polymers and hybrid materials. Recent advancements in this area have demonstrated its potential in creating materials with applications in sensors, drug delivery systems, and energy storage devices.

The synthesis of 6-amino-5-sulfamoylpyridine-3-boronic acid involves a multi-step process that typically begins with the preparation of intermediates such as pyridine derivatives. The introduction of the boronic acid group is often achieved through nucleophilic aromatic substitution or other boron-based coupling reactions. Researchers have optimized these synthetic routes to enhance yield and purity, ensuring that the compound is readily available for various applications.

One of the most promising areas of research involving 6-amino-5-sulfamoylpyridine-3-boronic acid is its use in medicinal chemistry. The compound's ability to act as a scaffold for drug design has led to its incorporation into libraries of compounds screened for biological activity. Recent studies have identified derivatives of this compound that exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as kinases and proteases.

In addition to its role in drug discovery, 6-amino-5-sulfamoylpyridine-3-boronic acid has found applications in organic electronics. Its electronic properties make it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have explored its ability to modulate charge transport properties through structural modifications, paving the way for its integration into next-generation electronic devices.

The unique combination of functional groups in 6-amino-5-sulfamoylpyridine-3-boronic acid also makes it an attractive candidate for catalytic applications. Recent investigations have demonstrated its potential as a ligand in transition metal-catalyzed reactions, where it enhances catalytic efficiency and selectivity. This opens up new avenues for its use in sustainable chemical processes and green chemistry.

Looking ahead, the continued exploration of 6-amino-5-sulfamoylpyridine-3-boronic acid is expected to yield further breakthroughs across multiple disciplines. Its role as a versatile building block will undoubtedly drive innovation in areas ranging from pharmaceuticals to advanced materials science. As research progresses, this compound will likely become an indispensable tool for scientists seeking to address complex challenges in modern chemistry.